Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate
Overview
Description
Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate is a synthetic organic compound belonging to the phenoxazine family. Phenoxazines are known for their diverse applications in material science, organic light-emitting diodes, photoredox catalysts, dye-sensitized solar cells, and chemotherapy
Preparation Methods
The synthesis of Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate typically involves the oxidative cyclocondensation of 2-aminophenols. This method has been used to prepare a range of 2-aminophenoxazin-3-ones, including natural products like exfoliazone and chandrananimycin A . The reaction conditions often include the use of electron-withdrawing carboxylate groups to enhance the reactivity and yield of the desired product . Industrial production methods may involve scaling up these synthetic routes with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Dimethyl 2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylate undergoes
Properties
CAS No. |
34105-78-7 |
|---|---|
Molecular Formula |
C16H12N2O6 |
Molecular Weight |
328.28 g/mol |
IUPAC Name |
dimethyl 2-amino-3-oxophenoxazine-1,9-dicarboxylate |
InChI |
InChI=1S/C16H12N2O6/c1-22-15(20)7-4-3-5-9-13(7)18-14-10(24-9)6-8(19)12(17)11(14)16(21)23-2/h3-6H,17H2,1-2H3 |
InChI Key |
FJGDFTXAJSTDKU-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)OC3=CC(=O)C(=C(C3=N2)C(=O)OC)N |
Origin of Product |
United States |
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![Phenol, 2-[[(2-hydroxyphenyl)amino]methyl]-](/img/structure/B14675693.png)
